N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}-4-phenoxybutanamide

• IUPAC Name: N-[(2-methyl-5-nitrophenyl)carbamothioyl]-4-phenoxybutanamide
• InChI: InChI=1S/C18H19N3O4S/c1-13-9-10-14(21(23)24)12-16(13)19-18(26)20-17(22)8-5-11-25-15-6-3-2-4-7-15/h2-4,6-7,9-10,12H,5,8,11H2,1H3,(H2,19,20,22,26)
• InChI Key: QDGQRAGXWGOMMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=S)NC(=O)CCCOC2=CC=CC=C2
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol

Description

N-{[(2-methyl-5-nitrophenyl)amino]carbonothioyl}-4-phenoxybutanamide, commonly known as MNPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNPA is a synthetic molecule that belongs to the class of carbonothioyl compounds. It has a molecular weight of 406.5 g/mol and a chemical formula of C21H20N2O4S.

Mechanism of Action

MNPA exerts its biological effects by inhibiting the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting their activity, MNPA reduces inflammation and oxidative stress, which are associated with various diseases, such as cancer and cardiovascular diseases.
Biochemical and Physiological Effects:
MNPA has been shown to possess various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. MNPA also reduces the production of reactive oxygen species (ROS), which are involved in the development of various diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments, including its high purity and stability. It is also readily available, making it easy to obtain for research purposes. However, MNPA has some limitations, including its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

MNPA has several potential future directions for research, including its use as a therapeutic agent for various diseases, such as cancer and cardiovascular diseases. It can also be used as a tool for studying the mechanisms of inflammation and oxidative stress. Additionally, MNPA can be modified to improve its solubility and bioavailability, making it a more effective drug candidate.

Scientific Research Applications

MNPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising candidate for the development of new drugs.